![molecular formula C22H21NO6 B6175300 6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole-2-carboxylic acid CAS No. 2551117-23-6](/img/no-structure.png)
6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole-2-carboxylic acid
Description
The compound “6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole-2-carboxylic acid” is a chemical compound with the CAS Number: 2551117-23-6 . It is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of this compound includes a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis. The Fmoc group serves as a protective group for the amino group .Physical And Chemical Properties Analysis
This compound has a molecular weight of 395.41 .Mechanism of Action
Safety and Hazards
The compound has several hazard statements including H302, H315, H319, and H335, indicating that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole-2-carboxylic acid' involves the protection of the amine group, followed by the formation of the pyrrole ring and the dioxin ring. The final step involves the deprotection of the amine group and the carboxylic acid group.", "Starting Materials": [ "9H-fluorene", "Hexahydro-2H-pyrrole-2-carboxylic acid", "Methoxyacetyl chloride", "Sodium hydride", "Diethylene glycol", "Acetic anhydride", "Sulfuric acid", "Sodium nitrite", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "9H-fluorene is reacted with methoxyacetyl chloride in the presence of sulfuric acid to form 9-(methoxyacetyl)fluorene.", "9-(Methoxyacetyl)fluorene is reacted with sodium hydride in diethylene glycol to form 9-(methoxyacetyl)fluorenylcarbinol.", "9-(Methoxyacetyl)fluorenylcarbinol is reacted with hexahydro-2H-pyrrole-2-carboxylic acid in the presence of acetic anhydride to form the protected pyrrole intermediate.", "The protected pyrrole intermediate is reacted with sodium nitrite and hydrochloric acid to form the diazonium salt intermediate.", "The diazonium salt intermediate is reacted with diethylene glycol to form the dioxin ring.", "The amine group and the carboxylic acid group are deprotected using sodium hydroxide and ethanol to form the final compound '6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole-2-carboxylic acid'." ] } | |
CAS RN |
2551117-23-6 |
Molecular Formula |
C22H21NO6 |
Molecular Weight |
395.4 |
Purity |
95 |
Origin of Product |
United States |
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